Cas no 948038-36-6 (Bruceantinol A)

• Product Name: Bruceantinol A
• CAS No: 948038-36-6
• Molecular Formula: C₂₉H₃₆O₁₃
• Molecular Weight: 592.588350296021
• CID: 3026308
• PubChem ID: 23656477

Bruceantinol A Properties

Names and Identifiers

• Bruceantinol A
• bruceantinol B
• (11β,12α,15β)-15-[[4-(Acetyloxy)-3,4-dimethyl-1-oxo-2-penten-1-yl]oxy]-13,20-epoxy-3,11,12-trihydroxy-2,16-dioxopicras-3-en-21-oic acid (ACI)
• HY-N10897
• 948038-36-6
• (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylic acid
• CS-0637353
• FS-7448
• CHEMBL251342
• AKOS040763624
• DA-51434

• InChIKey： HPJCIKYCFBCHLF-IVOVFOCPSA-N
• Inchi： 1S/C29H36O13/c1-11(26(4,5)42-13(3)30)7-17(32)41-20-22-28-10-39-29(22,25(37)38)23(35)19(34)21(28)27(6)9-15(31)18(33)12(2)14(27)8-16(28)40-24(20)36/h7,14,16,19-23,33-35H,8-10H2,1-6H3,(H,37,38)/b11-7+/t14-,16+,19+,20+,21+,22+,23-,27-,28+,29-/m0/s1
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)O)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C(C)(C)OC(C)=O)=O)O)O)=O)O

Computed Properties

• Exact Mass: 592.21559120g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 7
• Monoisotopic Mass: 592.21559120g/mol
• Heavy Atom Count: 42
• Complexity: 1340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 203

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids